Cas no 1783510-78-0 (4-Bromo-5-fluoro-1-methyl-1H-pyrazole)

• Product Name: 4-Bromo-5-fluoro-1-methyl-1H-pyrazole
• CAS No: 1783510-78-0
• MF: C₄H₄BrFN₂
• MW: 178.9904
• MDL: MFCD28520359
• CID: 5051568
• PubChem ID: 84656717
• Update Time: 2026-02-28

4-Bromo-5-fluoro-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-fluoro-1-methyl-1H-pyrazole
• 4-bromo-5-fluoro-1-methylpyrazole
• AKOS024058737
• 1783510-78-0
• STL585015
• 4-Bromo-5-fluoro-1-methyl-pyrazole
• EN300-233292
• MFCD28520359
• DB-426226
• G64703
• SCHEMBL20688669
• 4-Bromo-5-fluoro-1-methyl-1H-pyrazole

• MDL： MFCD28520359
• Inchi： 1S/C4H4BrFN2/c1-8-4(6)3(5)2-7-8/h2H,1H3
• InChI Key： HYHKYBVIDZJMNU-UHFFFAOYSA-N
• SMILES： BrC1C([H])=NN(C([H])([H])[H])C=1F

Computed Properties

• Exact Mass: 177.95419 g/mol
• Monoisotopic Mass: 177.95419 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.8
• Molecular Weight: 178.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides